Cas no 2138963-76-3 (3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine)

3-(2-Bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine is a brominated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the bromo-substituted aromatic ring and the pyrazole amine core, make it a versatile intermediate for synthesizing biologically active compounds. The compound's stability and reactivity allow for further functionalization, enabling the development of novel molecules with tailored properties. Its well-defined molecular structure ensures reproducibility in synthetic pathways, making it a reliable building block for medicinal chemistry and material science. The presence of both electron-withdrawing and electron-donating groups enhances its utility in cross-coupling reactions and heterocyclic synthesis.
3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine structure
2138963-76-3 structure
Product Name:3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine
CAS No:2138963-76-3
MF:C11H12BrN3
MW:266.13708114624
CID:5997309
PubChem ID:81789186
Update Time:2025-10-30

3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine
    • 2138963-76-3
    • EN300-1148741
    • AKOS020770152
    • Inchi: 1S/C11H12BrN3/c1-6-3-4-8(9(12)5-6)10-7(2)11(13)15-14-10/h3-5H,1-2H3,(H3,13,14,15)
    • InChI Key: NJNHUANLNMOACQ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=CC=1C1=C(C)C(N)=NN1

Computed Properties

  • Exact Mass: 265.02146g/mol
  • Monoisotopic Mass: 265.02146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 54.7Ų

3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1148741-1.0g
3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine
2138963-76-3
1g
$0.0 2023-06-09
Enamine
EN300-1148741-0.05g
3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine
2138963-76-3 95%
0.05g
$587.0 2023-10-25
Enamine
EN300-1148741-0.1g
3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine
2138963-76-3 95%
0.1g
$615.0 2023-10-25
Enamine
EN300-1148741-0.25g
3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine
2138963-76-3 95%
0.25g
$642.0 2023-10-25
Enamine
EN300-1148741-0.5g
3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine
2138963-76-3 95%
0.5g
$671.0 2023-10-25
Enamine
EN300-1148741-1g
3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine
2138963-76-3 95%
1g
$699.0 2023-10-25
Enamine
EN300-1148741-2.5g
3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine
2138963-76-3 95%
2.5g
$1370.0 2023-10-25
Enamine
EN300-1148741-5g
3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine
2138963-76-3 95%
5g
$2028.0 2023-10-25
Enamine
EN300-1148741-10g
3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine
2138963-76-3 95%
10g
$3007.0 2023-10-25

Additional information on 3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine

Recent Advances in the Study of 3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine (CAS: 2138963-76-3): A Comprehensive Research Brief

The compound 3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine (CAS: 2138963-76-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound, characterized by its pyrazole core and bromo-methylphenyl substituent, exhibits unique chemical properties that make it a promising scaffold for further drug development.

Recent studies have highlighted the role of 3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine in modulating key biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on specific kinase enzymes implicated in inflammatory diseases. The compound's ability to selectively target these enzymes without significant off-target effects underscores its potential as a lead compound for anti-inflammatory therapeutics. Furthermore, its structural features suggest possible applications in oncology, particularly in targeting protein-protein interactions that are often challenging to address with small molecules.

The synthesis of 3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine has also been optimized in recent years. A 2022 paper in Organic Letters detailed a novel, high-yield synthetic route that improves scalability and reduces the use of hazardous reagents. This advancement is critical for facilitating further preclinical studies and eventual commercialization. Additionally, computational modeling studies have provided insights into the compound's binding modes and interactions with biological targets, enabling rational design of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the development of 3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine as a therapeutic agent. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to improve its drug-like properties. Moreover, comprehensive toxicity profiling is still underway to ensure its safety profile meets regulatory standards. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(2-bromo-4-methylphenyl)-4-methyl-1H-pyrazol-5-amine represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its unique structural features and promising biological activities position it as a valuable tool for probing disease mechanisms and a potential starting point for drug development. Continued research into its mechanisms of action, synthetic optimization, and preclinical evaluation will be essential to fully realize its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing such compounds from bench to bedside.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent